molecular formula C21H18ClN3O5 B2913996 5-Chloro-7-(morpholinomethyl)quinolin-8-yl 3-nitrobenzoate CAS No. 457650-81-6

5-Chloro-7-(morpholinomethyl)quinolin-8-yl 3-nitrobenzoate

Cat. No. B2913996
CAS RN: 457650-81-6
M. Wt: 427.84
InChI Key: UANVEQLEMKOXBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“5-Chloro-7-(morpholinomethyl)quinolin-8-ol” is a chemical compound with the molecular formula C14H15ClN2O2 . It’s used for research purposes .


Molecular Structure Analysis

The molecular structure of “5-Chloro-7-(morpholinomethyl)quinolin-8-ol” involves a quinoline ring system, with a chloro-methyl and morpholinomethyl group attached .

Scientific Research Applications

Antibacterial Agents

Quinoline derivatives, such as “5-Chloro-7-(morpholinomethyl)quinolin-8-yl 3-nitrobenzoate”, have been studied for their potential as broad-spectrum antibacterial agents . These compounds have shown promising results against both Gram-positive and Gram-negative bacteria .

Antifungal Treatment

Quinoline compounds have been used in antifungal creams to treat a variety of fungal infections . While the specific compound hasn’t been directly linked to antifungal applications, it’s possible that it could have similar properties due to its quinoline structure.

Alkylation Reactions

Quinoline derivatives have been used in alkylation reactions . The specific compound could potentially be used in similar chemical reactions.

Coordination Chemistry

Quinoline compounds have been studied in the field of coordination chemistry . They have been used as ligands in the formation of complex structures with various metal ions .

Synthesis of New Compounds

The specific compound , “5-Chloro-7-(morpholinomethyl)quinolin-8-yl 3-nitrobenzoate”, could potentially be used as a starting material in the synthesis of new compounds .

Pharmaceutical Research

Given the potential antibacterial and antifungal properties of quinoline derivatives, “5-Chloro-7-(morpholinomethyl)quinolin-8-yl 3-nitrobenzoate” could be of interest in pharmaceutical research .

Future Directions

The future directions of research on “5-Chloro-7-(morpholinomethyl)quinolin-8-yl 3-nitrobenzoate” and similar compounds could involve further exploration of their therapeutic potential, given the wide range of biological activities exhibited by quinoline derivatives .

properties

IUPAC Name

[5-chloro-7-(morpholin-4-ylmethyl)quinolin-8-yl] 3-nitrobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18ClN3O5/c22-18-12-15(13-24-7-9-29-10-8-24)20(19-17(18)5-2-6-23-19)30-21(26)14-3-1-4-16(11-14)25(27)28/h1-6,11-12H,7-10,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UANVEQLEMKOXBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1CC2=CC(=C3C=CC=NC3=C2OC(=O)C4=CC(=CC=C4)[N+](=O)[O-])Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18ClN3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-7-(morpholinomethyl)quinolin-8-yl 3-nitrobenzoate

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